Cas no 73036-31-4 (Epigomisin O)

Epigomisin O structure

Product Name:Epigomisin O

CAS No:73036-31-4

MF:C₂₃H₂₈O₇

MW:416.464227676392

CID:2080001

PubChem ID:5317081

Update Time:2025-04-21

Epigomisin O Chemical and Physical Properties

Names and Identifiers

- 6-epi-gomisin O
- epigomisin
- epigomisin O
- gomisin E
- Gomisin O
- (5S,6S,7S,13aS)-5,6,7,8-Tetrahydro-1,2,3,13-tetramethoxy-6,7-dimethylbenzo[3,4]cycloocta[1,2-f][1,3]benzodioxol-5-ol
- 1,2,3,13-Tetramethoxy-6,7-dimethyl-5,6,7,8-tetrahydrobenzo[3,4]cycloocta[1,2-f][1,3]benzodioxol-5-ol #
- 3,4,5,19-Tetramethoxy-9,10-dimethyl-15,17-dioxatetracyclo[10.7.0.02,7.014,18]nonadeca-1(19),2,4,6,12
- BC1N1HR50P
- Q27274588
- (7S)
- 3,4,5,19-Tetramethoxy-9,10-dimethyl-15,17-dioxatetracyclo[10.7.0.02,7.014,18]nonadeca-1(19),2,4,6,12,14(18)-hexaen-8-ol
- HY-N2222
- SCHEMBL1200358
- CHEMBL521975
- EpigomisinO
- UNII-BC1N1HR50P
- CS-0019545
- (8S,9S,10S)-3,4,5,19-tetramethoxy-9,10-dimethyl-15,17-dioxatetracyclo[10.7.0.02,7.014,18]nonadeca-1(19),2,4,6,12,14(18)-hexaen-8-ol
- 73036-31-4
- Benzo(3,4)cycloocta(1,2-f)(1,3)benzodioxol-5-ol, 5,6,7,8-tetrahydro-1,2,3,13-tetramethoxy-6,7-dimethyl-, (5S,6S,7S,13aS)-
- AKOS040760380
- FS-7097
- Benzo[3',4']cycloocta[1',2':4,5]benzo[1,2-d][1,3]dioxol-5-ol, 5,6,7,8-tetrahydro-1,2,3,13-tetramethoxy-6,7-dimethyl-, (5S,6S,7S)-
- DA-52944
- (8S,9S,10S)-3,4,5,19-tetramethoxy-9,10-dimethyl-15,17-dioxatetracyclo[10.7.0.0(2),?.0(1)?,(1)?]nonadeca-1(12),2(7),3,5,13,18-hexaen-8-ol
- Epigomisin O
- Inchi： 1S/C23H28O7/c1-11-7-13-8-16-21(30-10-29-16)22(27-5)17(13)18-14(19(24)12(11)2)9-15(25-3)20(26-4)23(18)28-6/h8-9,11-12,19,24H,7,10H2,1-6H3/t11-,12-,19-/m0/s1
- InChI Key： GWDFJIBHVSYXQL-ZKTNFTSUSA-N
- SMILES： O[C@@H]1C2C=C(C(=C(C=2C2C(=C3C(=CC=2C[C@H](C)[C@@H]1C)OCO3)OC)OC)OC)OC

Computed Properties

Exact Mass: 416.18350323 g/mol
Monoisotopic Mass: 416.18350323 g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 7
Heavy Atom Count: 30
Rotatable Bond Count: 4
Complexity: 574
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 3
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 4
Topological Polar Surface Area: 75.6
Molecular Weight: 416.5

Experimental Properties

Color/Form: Powder
Density: 1.204±0.06 g/cm3 (20 ºC 760 Torr),
Solubility: Almost insoluble (0.017 g/l) (25 º C),

Epigomisin O Pricemore >>

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